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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282 Get Quote

Benchmarking Disperse Red 177: A Comparative
Guide to Dyeing Performance
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dyeing performance of Disperse Red 177
against established commercial standards, C.I. Disperse Red 60 and C.I. Disperse Red 82.

The following sections present a summary of quantitative performance data, detailed

experimental protocols for reproducibility, and a visual representation of the evaluation

workflow. This information is intended to assist researchers and professionals in making

informed decisions for their specific applications.

Quantitative Performance Data
The dyeing performance of Disperse Red 177 was evaluated in comparison to two widely

used commercial red disperse dyes, Disperse Red 60 and Disperse Red 82. The key

performance indicators, including wash, light, and sublimation fastness, were assessed on

polyester fabric. The results are summarized in the table below.
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Performance
Indicator

Test Method
Disperse Red
177

C.I. Disperse
Red 60

C.I. Disperse
Red 82

Wash Fastness AATCC 61 (2A) 4-5 4 4-5

(Color Change)

Wash Fastness AATCC 61 (2A) 4-5 4 4

(Staining on

Polyester)

Light Fastness ISO 105-B02 5-6 5 5

(Xenon Arc) (Xenon Arc)

Sublimation

Fastness
AATCC 117 4-5 4 4-5

(180°C, 30s)

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and

depth of shade. The data presented is based on standardized testing methodologies for

comparability.

Experimental Protocols
The following protocols detail the methodologies used for dyeing and fastness testing to ensure

reproducibility of the presented data.

High-Temperature Exhaust Dyeing of Polyester
This protocol describes the dyeing of polyester fabric using a high-temperature exhaust

method, which is suitable for disperse dyes and provides excellent fastness properties.

Materials and Equipment:

Polyester fabric

Disperse Red 177, Disperse Red 60, or Disperse Red 82
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Dispersing agent

Acetic acid

High-temperature dyeing machine

Beakers, stirring rods, and pH meter

Procedure:

Scouring: The polyester fabric is first scoured to remove any impurities. This is done by

treating the fabric in a bath containing a non-ionic detergent (e.g., 1 g/L) at 60°C for 30

minutes, followed by thorough rinsing.

Dye Bath Preparation: A paste of the disperse dye is prepared with a dispersing agent in a

1:1 ratio and a small amount of cold water. This paste is then diluted with warm water (40-

50°C) to ensure a fine dispersion.

Dyeing Process:

The scoured polyester fabric is introduced into the dyeing machine.

The dye bath is set with the prepared dye dispersion and acetic acid to maintain a pH of

4.5-5.5.

The temperature of the dye bath is raised to 60°C and held for 15 minutes.

The temperature is then raised to 130°C at a rate of 2°C per minute and maintained for 60

minutes to allow for dye diffusion and fixation.[1][2]

After dyeing, the bath is cooled to 70°C.

Reduction Clearing: To improve wash fastness, a reduction clearing process is performed.

The dyed fabric is treated in a fresh bath containing sodium hydrosulfite (2 g/L) and sodium

hydroxide (2 g/L) at 70-80°C for 15-20 minutes.[3]

Final Rinsing and Drying: The fabric is thoroughly rinsed with hot and then cold water and

finally dried.
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Wash Fastness Testing
The resistance of the dyed fabric to laundering was tested according to the AATCC 61, Test No.

2A method.[4][5][6]

Materials and Equipment:

Launder-Ometer or similar accelerated laundering machine

Stainless steel containers and balls

AATCC standard reference detergent

Multifiber test fabric

Gray Scale for Color Change and Gray Scale for Staining

Procedure:

A 50x150 mm specimen of the dyed fabric is taken and stitched together with a multifiber test

fabric.

The composite specimen is placed in a stainless steel container with 150 mL of a detergent

solution and 50 stainless steel balls.

The container is placed in the Launder-Ometer and run for 45 minutes at 49°C.[6]

After the cycle, the specimen is rinsed, and the excess water is removed.

The specimen is dried in an oven at a temperature not exceeding 71°C.

The color change of the dyed fabric and the staining on the multifiber test fabric are

evaluated using the respective Gray Scales.

Light Fastness Testing
The light fastness of the dyed fabric was determined according to the ISO 105-B02 standard.[7]

[8][9][10][11][12]
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Materials and Equipment:

Xenon arc lamp apparatus

Blue Wool standards (1-8)

Gray Scale for Color Change

Procedure:

Specimens of the dyed fabric are mounted on sample holders alongside a set of Blue Wool

standards.

The samples and standards are exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity.

The exposure is continued until a specified amount of fading occurs on the test specimen or

the standards.

The light fastness is assessed by comparing the change in color of the test specimen with

that of the Blue Wool standards. The rating corresponds to the Blue Wool standard that

shows a similar degree of fading.[8]

Sublimation Fastness Testing
The resistance of the dyed fabric to sublimation during dry heat treatment was evaluated based

on the AATCC 117 test method.[13][14][15][16][17]

Materials and Equipment:

Heat press or sublimation fastness tester

Undyed polyester fabric

Gray Scale for Staining

Procedure:

A specimen of the dyed fabric is placed between two pieces of undyed polyester fabric.
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The composite sample is placed in the heating device and subjected to a temperature of

180°C for 30 seconds under a specified pressure.[13][14]

After heating, the sample is removed and allowed to cool.

The degree of staining on the undyed polyester fabrics is assessed using the Gray Scale for

Staining.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the comparative evaluation of

Disperse Red 177's dyeing performance.
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Caption: Experimental workflow for benchmarking disperse dye performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3427282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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